Cas no 915226-44-7 (tert-butyl (3R)-3-cyanopiperidine-1-carboxylate)

tert-Butyl (3R)-3-cyanopiperidine-1-carboxylate is a chiral piperidine derivative featuring a tert-butoxycarbonyl (Boc) protecting group and a cyano substituent at the stereogenic 3-position. This compound serves as a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and bioactive molecules. The Boc group enhances stability and facilitates selective deprotection under mild acidic conditions, while the nitrile functionality offers versatile reactivity for further transformations, such as reduction to amines or conversion to carboxylic acids. Its high enantiopurity (R-configuration) makes it suitable for stereoselective synthesis. The compound exhibits good solubility in common organic solvents, ensuring ease of handling in multistep reactions. Its well-defined structure and functional group compatibility contribute to its utility in medicinal chemistry and asymmetric synthesis.
tert-butyl (3R)-3-cyanopiperidine-1-carboxylate structure
915226-44-7 structure
Product Name:tert-butyl (3R)-3-cyanopiperidine-1-carboxylate
CAS No:915226-44-7
MF:C11H18N2O2
MW:210.272822856903
MDL:MFCD05864632
CID:69489
PubChem ID:7019448
Update Time:2025-07-02

tert-butyl (3R)-3-cyanopiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 1-N-Boc-3-(R)-Cyanopiperidine
    • (R)-3-Cyanopiperidine-1-carboxylic acid tert-butyl ester
    • (R)-tert-Butyl 3-cyanopiperidine-1-carboxylate
    • 1- Piperidinecarboxylic acid, 3-cyano-, 1,1-dimethylethyl ester, (3R)-
    • (R)-1-N-Boc-3-cyano-piperidine
    • tert-butyl (3R)-3-cyanopiperidine-1-carboxylate
    • (r)-1-boc-3-cyanopiperidine
    • (r)-3-cyano-piperidine-1-carboxylic acid tert-butyl ester
    • (r)-1-n-boc-3-cyanopiperidine
    • PubChem11474
    • (S)-1-N-Boc-3-cyanopiperdine
    • (R)-1-Boc-3-Cyano-Piperidine
    • UEFZTXGFHKPSFS-VIFPVBQESA-N
    • 1-n-boc-3-(r)-cyano-piperidine
    • RW1074
    • 5387AC
    • 1,1-Dimethylethyl (3R)-3-cyano-1-piperidinecarboxylate (ACI)
    • SCHEMBL4221580
    • (R)-3-Cyanopiperidine-1-carboxylic acid tert-butyl ester;(R)-tert-butyl 3-cyanopiperidine-1-carboxylate
    • AKOS007930621
    • B66749
    • Q-103084
    • CS-0028248
    • tert-butyl (R)-3-cyanopiperidine-1-carboxylate
    • DS-13466
    • 1-piperidinecarboxylic acid, 3-cyano-, 1,1-dimethylethyl ester, (3r)-
    • 1-Piperidinecarboxylic acid,3-cyano-,1,1-dimethylethyl ester,(3R)-
    • MFCD05864632
    • DTXSID10427123
    • 915226-44-7
    • (r)-tert-butyl-3-cyanopiperidine-1-carboxylate
    • DB-031431
    • MDL: MFCD05864632
    • Inchi: 1S/C11H18N2O2/c1-11(2,3)15-10(14)13-6-4-5-9(7-12)8-13/h9H,4-6,8H2,1-3H3/t9-/m0/s1
    • InChI Key: UEFZTXGFHKPSFS-VIFPVBQESA-N
    • SMILES: O(C(N1CCC[C@@H](C#N)C1)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 210.13700
  • Monoisotopic Mass: 210.137
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 53.3
  • XLogP3: 1.3

Experimental Properties

  • Color/Form: White to Yellow Solid
  • Density: 1.07
  • Boiling Point: 325.3℃ at 760 mmHg
  • Flash Point: 325.3 °C at 760 mmHg
  • Refractive Index: 1.487
  • PSA: 53.33000
  • LogP: 2.09498
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

tert-butyl (3R)-3-cyanopiperidine-1-carboxylate Security Information

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tert-butyl (3R)-3-cyanopiperidine-1-carboxylate Production Method

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